4-allyl-5-(1H-benzimidazol-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 3-(1H-benzimidazol-2-ylmethyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H13N5S/c1-2-7-18-12(16-17-13(18)19)8-11-14-9-5-3-4-6-10(9)15-11/h2-6H,1,7-8H2,(H,14,15)(H,17,19)
• InChI Key: RPGMYBQMVSVJFS-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NNC1=S)CC2=NC3=CC=CC=C3N2
• Molecular Formula: C13H13N5S
• Molecular Weight: 271.34 g/mol

Description

Synthesis Analysis

The synthesis of similar triazole and benzimidazole derivatives involves nucleophilic substitution reactions and intramolecular cyclization processes, leading to a variety of compounds with potential biological activities (Barot, Manna, & Ghate, 2017). These methodologies underscore the versatility and reactivity of the triazole and benzimidazole frameworks in constructing complex molecules.

Molecular Structure AnalysisMolecular structure analysis using X-ray diffraction and DFT calculations has been performed on similar compounds, revealing insights into their geometric configurations, vibrational frequencies, and chemical shift values (Karakurt, Dinçer, Çetin, & Şekerci, 2010). These studies provide a foundation for understanding the structural attributes of "4-allyl-5-(1H-benzimidazol-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione."

Chemical Reactions and Properties

The compound's chemical reactivity and properties can be inferred from related research on benzimidazole and triazole derivatives, which demonstrate a range of reactions including cycloadditions, substitutions, and transformations leading to diverse biological activities (Kuș et al., 2008). These studies highlight the chemical versatility of the triazole and benzimidazole cores.

Physical Properties Analysis

The physical properties of similar molecules, such as solubility, melting points, and crystalline structure, have been characterized through experimental and computational methods. These properties are crucial for understanding the behavior of these compounds under different conditions and for their application in various fields (Cansiz et al., 2012).